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Compound of Interest

Compound Name: Barium acetate monohydrate

Cat. No.: B12711478

An In-depth Technical Guide to the Physical and Chemical Properties of Barium Acetate
Monohydrate

Introduction

Barium acetate monohydrate ((CH3COO):zBa - H20) is a salt of barium(ll) and acetic acid.[1]
It is a moderately water-soluble crystalline barium source that is available in various grades,
including ACS reagent, technical, and pharmaceutical grades.[2] This compound serves as a
precursor for the production of ultra-high purity compounds, catalysts, and nanoscale materials.
[2] In research and drug development, its utility ranges from a catalyst in organic synthesis to a
reagent in analytical chemistry.[3][4] This guide provides a comprehensive overview of its
physical and chemical properties, experimental protocols, and key applications for researchers,
scientists, and drug development professionals.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Barium acetate monohydrate are
summarized in the tables below.

Table 1: General Properties of Barium Acetate
Monohydrate

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12711478?utm_src=pdf-interest
https://www.benchchem.com/product/b12711478?utm_src=pdf-body
https://www.benchchem.com/product/b12711478?utm_src=pdf-body
https://www.benchchem.com/product/b12711478?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/barium-acetate-formula-structure-properties-uses-sample-questions/
https://www.americanelements.com/barium-acetate-monohydrate-5908-64-5
https://www.americanelements.com/barium-acetate-monohydrate-5908-64-5
https://www.noahchemicals.com/what-is-barium-acetate-used-for/
https://eureka.patsnap.com/blog/what-is-barium-acetate/
https://www.benchchem.com/product/b12711478?utm_src=pdf-body
https://www.benchchem.com/product/b12711478?utm_src=pdf-body
https://www.benchchem.com/product/b12711478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12711478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
IUPAC Name barium(2+);diacetate;hydrate [5]
Synonyms Barium diacetate monohydrate  [2]

CAS Number 5908-64-5 [5][6]
Chemical Formula (CHsCOO)zBa - H20 [21[7]
Molecular Formula C4HsBaOs [2][5]
Molecular Weight 273.43 g/mol [2][5]
Appearance White to off-white crystalline o]

powder

Odorless to slight acetic acid
Odor [8]
odor

Table 2: Physical Properties of Barium Acetate

(Anhydrous and Monohydrate)

Property Value Reference

Density

Anhydrous 2.468 g/cm3 [8]

Monohydrate 2.19 g/cm? [8]
] ] Decomposes at 450 °C

Melting Point [8]

(Anhydrous)

Decomposes at 150 °C 7]

(Monohydrate)

Boiling Point Decomposes [8]

pH 7.0-8.5(50g/L at 25 °C) 9]

Vapor Pressure ~0 mmHg [8]
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Table 3: Solubility of Barium Acetate

Solubility ( g/100

Solvent Temperature (°C) Reference
mL)

Water 0 55.8 [8]
20 71-72 [8]

30 75 [8]

40 79 [8]

Acetic Acid 22.5 13.9 [8]
88 75.4 [8]

Ethanol 25 0.092 [8]
Methanol 18 0.55 [8]
66 0.23 [8]

Acetone Insoluble [8]

ble 4: Toxicoloqical Data f :

Parameter Value Species Route Reference

LDso (Median

921 mg/kg Rat Oral [8][10]
Dose)

Experimental Protocols
Synthesis of Barium Acetate

Barium acetate is typically synthesized by the reaction of acetic acid with a barium salt, most
commonly barium carbonate or barium sulfide.[1][11]

Method 1: Reaction with Barium Carbonate[12]

¢ Reaction Setup: In a reaction vessel, add industrial-grade barium carbonate and water in a
1:1 to 1:1.1 mass ratio.
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Addition of Acetic Acid: Add glacial acetic acid to the mixture. The molar ratio of barium
carbonate to glacial acetic acid should be between 1:2 and 1:2.2.

Reflux: Heat the mixture to 50-110 °C and maintain reflux. The reaction is complete when the
evolution of CO:z gas (bubbling) ceases. The chemical equation for this reaction is: BaCOs +
2CHs3COOH - (CHsCOO)2Ba + H20 + CO2[8]

Purification: Filter the resulting crude barium acetate solution to remove any unreacted solids
or impurities.

Crystallization: The crystallization of the specific hydrate depends on the temperature. To
obtain the monohydrate, the solution should be crystallized between 25 and 40 °C.[11] For
the anhydrous form, crystallization should occur at temperatures above 41 °C.[11] This is
typically achieved through evaporative crystallization.

Drying: The resulting crystals are dried under vacuum at an appropriate temperature (e.g.,
120 °C) to yield the final barium acetate product.[12]

Method 2: Reaction with Barium Sulfide[11]

An alternative preparation method involves the reaction of barium sulfide with acetic acid: BaS
+ 2CHsCOOH - (CHsCOO)2Ba + H2S[11]

The subsequent steps of solvent evaporation and crystallization are similar to the barium
carbonate method.

Thermal Decomposition Analysis

The thermal stability and decomposition of barium acetate can be investigated using
thermogravimetric analysis (TGA).

« Instrumentation: A thermogravimetric analyzer is used to measure the change in mass of a
sample as a function of temperature.

o Sample Preparation: A small, accurately weighed sample (e.g., 10-15 mg) of barium acetate
is placed in the TGA sample pan.[13]
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o Experimental Conditions: The experiment is typically run under a constant flow of an inert
gas, such as nitrogen, at a specified flow rate (e.g., 40 mL/min).[13] A linear heating rate, for
example, 10 °C/min, is applied.[13]

+ Decomposition Pathway: When heated, barium acetate decomposes to form barium
carbonate and acetone.[8] The reaction is as follows: (CHsCOO)z2Ba — BaCOs +
(CH3)2CO[8]

o Data Analysis: The TGA curve will show a weight loss corresponding to the evolution of
acetone. The decomposition of anhydrous barium acetate begins at approximately 450 °C.
[13] The kinetic parameters of the decomposition, such as activation energy, can be
calculated from the TGA data.[13]

Visualizations

Barium Acetate
(CH3COO)2Ba

Heat (=450°C)

Barium Carbonate (BaCO3)

Acetone (CHs)2CO

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://akjournals.com/downloadpdf/journals/10973/37/5/article-p1015.pdf
https://akjournals.com/downloadpdf/journals/10973/37/5/article-p1015.pdf
https://www.sciencemadness.org/smwiki/index.php/Barium_acetate
https://www.sciencemadness.org/smwiki/index.php/Barium_acetate
https://akjournals.com/downloadpdf/journals/10973/37/5/article-p1015.pdf
https://akjournals.com/downloadpdf/journals/10973/37/5/article-p1015.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12711478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Barium Acetate Solution Soluble Sulfate Salt Solution
Ba(CHsCOO): (aq) (e.g., NazS0a4 (aq))

Precipitation

Insoluble

Barium Sulfate Precipitate Sodium Acetate Solution
BaSOa (s) CHsCOONa (aq)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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